BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to N-
Benzylbenzenesulfonamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Benzylbenzenesulfonamide

Cat. No.: B181559

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Benzylbenzenesulfonamide,
including its chemical identity, physicochemical properties, synthesis protocols, and an
exploration of the biological activities characteristic of the benzenesulfonamide class of
compounds.

Chemical Identity and Properties
IUPAC Name: N-Benzylbenzenesulfonamide
CAS Number: 837-18-3[1]

This section summarizes the key physicochemical and spectral properties of N-
Benzylbenzenesulfonamide. While experimental data for some properties are limited,
predicted values from computational models are included to provide a more complete profile.
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Property Value Source
Molecular Formula C13H13NO2S [1]
Molecular Weight 247.31 g/mol [1]
Melting Point 85-86 °C [1]
Boiling Point (Predicted) 409.5 £ 38.0 °C [1]

White to off-white granular
Appearance ) [2]
crystalline powder

N Insoluble in water; Soluble in
Solubility . [2]
ethanol, ether, and alkali

1H NMR Spectral data available [3]
13C NMR Spectral data available

15N NMR Spectral data available [3]
FTIR Spectral data available [3]
Mass Spectrometry (GC-MS) Spectral data available [3]

Synthesis of N-Benzylbenzenesulfonamide

The synthesis of N-Benzylbenzenesulfonamide and its derivatives is well-documented in the
scientific literature. The primary methods involve the reaction of a benzenesulfonyl chloride with
benzylamine or the N-alkylation of a primary benzenesulfonamide.

Experimental Protocol: Synthesis via Reaction of
Benzenesulfonyl Chloride with Benzylamine

This protocol describes a common method for the synthesis of N-
Benzylbenzenesulfonamide.

Materials:

e Benzenesulfonyl chloride
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e Benzylamine

e Pyridine (or another suitable base)

o Acetone (or another suitable solvent)
e Hydrochloric acid (for workup)

o Ethyl acetate (for extraction)

e Brine

e Anhydrous sodium sulfate

Procedure:

To a stirred solution of benzylamine in a mixture of acetone and pyridine, add
benzenesulfonyl chloride dropwise.

 Stir the reaction mixture at room temperature.

» Monitor the progress of the reaction by thin-layer chromatography (TLC).

» Upon completion, quench the reaction with the addition of water.

o Extract the product with an organic solvent (e.g., ethyl acetate).

» Wash the combined organic layers with hydrochloric acid and then with brine.

» Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure.

e The crude product can be purified by column chromatography on silica gel.

Biological Activity of Benzenesulfonamide
Derivatives
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While specific quantitative biological activity data for N-Benzylbenzenesulfonamide is not

extensively available in the public domain, the benzenesulfonamide scaffold is a well-

established pharmacophore with a broad range of biological activities. The following table

summarizes the activities of various benzenesulfonamide derivatives to provide context for the

potential therapeutic applications of this class of compounds.

Compound Class

Biological Activity

Target/Mechanism

Representative
Data

Substituted

Carbonic Anhydrase

Ki values in the

) Anticancer - nanomolar range for
Benzenesulfonamides IX (CA IX) Inhibition o
some derivatives
Cytotoxicity against
Dibenzenesulfonamid ] Induction of apoptosis  various cancer cell
Anticancer

es

and autophagy

lines (HCC1937,
MCF7, HeLa, A549)

N-phenylsulfonamide

Derivatives

Enzyme Inhibition

Inhibition of Carbonic
Anhydrases (CA I, CA
Il) and
Cholinesterases
(AChE, BChE)

Ki values in the
nanomolar range for

potent inhibitors

Carbohydrate-based
Sulfonamides

Antitumor

Inhibition of tumor-
associated hCA IX

ICso value of 7 nM for
a highly effective

derivative

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the experimental processes and potential mechanisms of

action for sulfonamides, the following diagrams have been generated.
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General Experimental Wrkflow for Sulfonamide Drug Discovery
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Caption: General experimental workflow for sulfonamide drug discovery.

General Mechanism of Carbonic Anhydrase Inhibition by Sulfonamides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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